2-Chloro-4-(hydroxymethyl)benzonitrile
Overview
Description
2-Chloro-4-(hydroxymethyl)benzonitrile is an organic compound with the molecular formula C8H6ClNO and a molecular weight of 167.59 . It is a white to light yellow crystalline solid with a distinctive odor .
Molecular Structure Analysis
The molecular structure of 2-Chloro-4-(hydroxymethyl)benzonitrile consists of a benzene ring substituted with a chlorine atom, a hydroxymethyl group, and a nitrile group . Detailed structural analysis such as bond lengths and angles would require more specific resources or computational chemistry tools.Chemical Reactions Analysis
2-Chloro-4-(hydroxymethyl)benzonitrile is often used as an intermediate in organic synthesis . It has wide applications in the synthesis of some drugs, dyes, fragrances, and pesticides . The specific chemical reactions involving this compound would depend on the synthesis pathway of the target molecule.Physical And Chemical Properties Analysis
The physical and chemical properties of 2-Chloro-4-(hydroxymethyl)benzonitrile are not fully detailed in the searched resources. It is known to be a white to light yellow crystalline solid .Scientific Research Applications
Organic Synthesis Intermediate
2-Chloro-4-(hydroxymethyl)benzonitrile is commonly used as an intermediate and raw material in organic synthesis . It’s a white to light yellow crystalline solid with a distinctive odor .
Safety Precautions
This compound has some irritant properties and may cause irritation to the skin, eyes, and respiratory system . Proper protective equipment should be worn when handling or operating with this substance, and good ventilation should be maintained .
Storage
It should be stored in a dry, cool place, away from fire sources and oxidants .
Safety and Hazards
Future Directions
2-Chloro-4-(hydroxymethyl)benzonitrile is widely used in the synthesis of various compounds, including drugs, dyes, fragrances, and pesticides . It also serves as a synthetic intermediate in the pharmaceutical industry for the production of anti-cancer drugs . The future directions of this compound will likely continue to involve its use as an intermediate in the synthesis of more complex organic compounds.
Mechanism of Action
Target of Action
It is commonly used as an intermediate in organic synthesis , suggesting that its targets could be various, depending on the specific reactions it is involved in.
Action Environment
Environmental factors can influence the action, efficacy, and stability of 2-Chloro-4-(hydroxymethyl)benzonitrile. For instance, it should be stored in a dry, cool place, away from fire sources and oxidizing agents . It’s also important to maintain good ventilation when handling this compound due to its potential irritant effects .
properties
IUPAC Name |
2-chloro-4-(hydroxymethyl)benzonitrile |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6ClNO/c9-8-3-6(5-11)1-2-7(8)4-10/h1-3,11H,5H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FAOPPMBQNTVJBA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1CO)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6ClNO |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
167.59 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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